Cas no 80427-78-7 (Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester structure
80427-78-7 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
CAS No:80427-78-7
MF:C10H8O4S
MW:224.233121871948
CID:705648
PubChem ID:12860271
Update Time:2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
    • methyl 4,7-dihydroxy-1-benzothiophene-2-carboxylate
    • DTXSID40511701
    • 80427-78-7
    • Inchi: 1S/C10H8O4S/c1-14-10(13)8-4-5-6(11)2-3-7(12)9(5)15-8/h2-4,11-12H,1H3
    • InChI Key: BJECTHVKJMRPDZ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2C(=CC=C(C1=2)O)O

Computed Properties

  • Exact Mass: 224.01432991g/mol
  • Monoisotopic Mass: 224.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 95Ų
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